2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide

• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C18H15N3O3S/c1-12-4-2-3-5-14(12)20-16(22)11-21-17(23)15(25-18(21)24)10-13-6-8-19-9-7-13/h2-10H,11H2,1H3,(H,20,22)/b15-10+
• InChI Key: KCRAQIBYQSFNBQ-XNTDXEJSSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C\C3=CC=NC=C3)/SC2=O
• SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CC=NC=C3)SC2=O

Description

2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide, also known as PPARγ agonist, is a synthetic compound that activates the peroxisome proliferator-activated receptor gamma (PPARγ). It has been studied extensively for its potential therapeutic applications in various diseases, including diabetes, cancer, and inflammation.

Mechanism of Action

2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist activates 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ, a nuclear receptor that regulates gene expression. 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ activation leads to the upregulation of genes involved in glucose metabolism, lipid metabolism, and inflammation. 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ activation also leads to the downregulation of genes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist has been shown to improve insulin sensitivity and glucose metabolism in diabetes. It has also been shown to inhibit cancer cell growth and induce apoptosis in cancer. 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist reduces inflammation in various diseases, including atherosclerosis, rheumatoid arthritis, and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist is a potent and selective activator of 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ, making it a useful tool in studying the role of 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ in various diseases. However, 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist has limitations in lab experiments, including its solubility and stability, which can affect its bioavailability and potency.

Future Directions

For 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist research include the development of more potent and selective agonists, the identification of novel therapeutic applications, and the investigation of the long-term effects of 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist use. Additionally, the role of 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ in metabolism, inflammation, and cancer continues to be an active area of research.

Synthesis Methods

2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist is synthesized by the reaction of 2-methylphenylacetic acid with thionyl chloride to form 2-methylphenylacetyl chloride. The resulting compound is then reacted with thiazolidine-2,4-dione and pyridine-4-carboxaldehyde to form the 2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist.

Scientific Research Applications

2-[(5E)-2,4-dioxo-5-(pyridin-4-ylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamideγ agonist has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to improve insulin sensitivity and glucose metabolism in diabetes, inhibit cancer cell growth and induce apoptosis in cancer, and reduce inflammation in various diseases.